3-(4-(Trifluoromethyl)Phenyl)Piperidine Hydrochloride

• IUPAC Name: 3-[4-(trifluoromethyl)phenyl]piperidine;hydrochloride
• InChI: InChI=1S/C12H14F3N.ClH/c13-12(14,15)11-5-3-9(4-6-11)10-2-1-7-16-8-10;/h3-6,10,16H,1-2,7-8H2;1H
• InChI Key: GNERKUYVCOPIJA-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CNC1)C2=CC=C(C=C2)C(F)(F)F.Cl
• Molecular Formula: C12H15ClF3N
• Molecular Weight: 265.70 g/mol

Description

3-(4-(Trifluoromethyl)Phenyl)Piperidine Hydrochloride is a chemical compound with the molecular formula C12H15ClF3N. It is used in the preparation of adenosine receptor antagonists.

Molecular Structure Analysis

The molecular structure of this compound consists of a piperidine ring attached to a phenyl ring with a trifluoromethyl group. The molecular weight of the compound is 265.71 g/mol.

Chemical Reactions Analysis

The compound is known to participate in C,N-cross coupling reactions and is used in the synthesis of dopamine D3 receptor antagonists.

Physical And Chemical Properties Analysis

This compound is a solid compound. It should be stored at 2-8°C. The compound has a molecular weight of 265.71 g/mol.

Scientific Research Applications

3-(4-(Trifluoromethyl)Phenyl)Piperidine Hydrochloride HCl has been used in a variety of scientific research applications. It has been used in the study of enzyme inhibition and receptor binding, as well as in the synthesis of pharmaceuticals. It has also been used in the study of the pharmacological effects of various drugs, such as amphetamines and cannabinoids.

Mechanism of Action

Target of Action

It’s suggested that it may be involved in the synthesis of dopamine d3 receptor antagonists . Dopamine receptors play a crucial role in the nervous system, affecting a variety of behaviors such as mood, sleep, and cognition.

Mode of Action

If it is indeed involved in the synthesis of dopamine d3 receptor antagonists, it would likely interact with these receptors, potentially inhibiting the action of dopamine and thus altering neurotransmission .

Biochemical Pathways

If it acts on dopamine d3 receptors, it could influence dopaminergic pathways, which are involved in a variety of physiological processes including motor control, reward, and memory .

Pharmacokinetics

It’s noted that the compound is a solid at room temperature , which could influence its bioavailability and pharmacokinetics.

Result of Action

If it acts as a dopamine D3 receptor antagonist, it could potentially alter neurotransmission, leading to changes in mood, cognition, and other behaviors .

Action Environment

It’s noted that the compound should be stored at 2-8°c , suggesting that temperature could affect its stability.

Advantages and Limitations for Lab Experiments

The use of 3-(4-(Trifluoromethyl)Phenyl)Piperidine Hydrochloride HCl in laboratory experiments has a number of advantages and limitations. One of the main advantages is its ease of synthesis, as it can be synthesized from readily available starting materials. In addition, it is relatively stable and non-toxic, making it suitable for use in laboratory experiments. However, its mechanism of action is not fully understood, and its effects on humans have not been extensively studied, so caution should be exercised when using it in experiments involving humans.

Future Directions

There are a number of potential future directions for research on 3-(4-(Trifluoromethyl)Phenyl)Piperidine Hydrochloride HCl. Further research could be conducted to better understand its mechanism of action, as well as its effects on humans. In addition, it could be used in the study of the pharmacological effects of various drugs, such as amphetamines and cannabinoids. Finally, it could be used as a tool to develop new pharmaceuticals, as it has already been used in the synthesis of various drugs.

Synthesis Methods

The synthesis of 3-(4-(Trifluoromethyl)Phenyl)Piperidine Hydrochloride HCl can be achieved through the reaction of 4-(trifluoromethyl)phenylmagnesium chloride with piperidine. The reaction is conducted in a solvent such as dichloromethane, and the product is then treated with hydrochloric acid to form the hydrochloride salt. This method has been used as a reliable and efficient synthesis for this compound HCl.